5,6-dimethoxy-1H-benzimidazole-2-thiol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5,6-Dimethoxy-1H-benzimidazole-2-thiol is a chemical compound with the CAS Number: 74004-74-3 . It has a molecular weight of 210.26 .
Molecular Structure Analysis
The molecular structure of this compound is represented by the linear formula: C9H10N2O2S . The InChI code for this compound is 1S/C9H10N2O2S/c1-12-7-3-5-6 (4-8 (7)13-2)11-9 (14)10-5/h3-4H,1-2H3, (H2,10,11,14) .Physical And Chemical Properties Analysis
The compound this compound has a molecular weight of 210.26 . Its IUPAC name is this compound .Scientific Research Applications
Benzimidazole Derivatives in Medicinal Chemistry
Benzimidazole derivatives, including compounds related to 5,6-dimethoxy-1H-benzimidazole-2-thiol, have been extensively studied for their medicinal properties. These compounds have shown a wide range of biological activities, including antihelminthic, antacid, and antibacterial properties. The interaction of these derivatives with DNA and their interference with DNA-associated processes make them particularly relevant in the development of drugs targeting genetic materials and cellular processes. The structural component of benzimidazole, found in vitamin B12, underscores its biological significance and potential therapeutic applications (Bhattacharya & Chaudhuri, 2008).
Benzimidazole Derivatives as Antimicrobial Agents
The synthesis and study of benzimidazole derivatives, including those with a thiophene ring similar to this compound, have revealed significant antimicrobial activities. These compounds have been tested against various bacterial strains such as Micrococcus luteus, Bacillus cereus, and Escherichia coli, as well as fungal strains like Candida albicans, showing promising antimicrobial properties. The structural modifications in these derivatives contribute to their potential as novel antimicrobial agents, offering a new avenue for the development of treatments against microbial infections (Kaplancıklı et al., 2004).
Development of Angiotensin II Receptor Antagonists
Benzimidazole derivatives bearing acidic heterocycles, closely related to the chemical structure of this compound, have been synthesized and evaluated for their role as angiotensin II receptor antagonists. These compounds have shown high affinity for the AT1 receptor and the ability to inhibit angiotensin II-induced pressor responses, suggesting their potential in the treatment of hypertension and related cardiovascular diseases. The study highlights the significance of the benzimidazole moiety in developing nonpeptide angiotensin II receptor antagonists with improved bioavailability and lipophilicity (Kohara et al., 1996).
Applications in Organic Synthesis and Catalysis
Benzimidazole derivatives, including those related to this compound, have found applications in organic synthesis and catalysis. The synthesis of bisbenzimidazole dithiol derivatives and their analogs has been explored, demonstrating the versatility of the benzimidazole scaffold in medicinal chemistry. These compounds exhibit a wide range of biological activities, making them valuable in the development of new therapeutic agents. The study emphasizes the importance of the benzimidazole framework in the design and synthesis of pharmacologically active compounds (Molou et al., 2022).
Safety and Hazards
properties
IUPAC Name |
5,6-dimethoxy-1,3-dihydrobenzimidazole-2-thione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10N2O2S/c1-12-7-3-5-6(4-8(7)13-2)11-9(14)10-5/h3-4H,1-2H3,(H2,10,11,14) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AIPIIYXJGWHOHR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C2C(=C1)NC(=S)N2)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
210.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.